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CEP-28122 Basic Information & Standard Handling

The provided Certificate of Analysis (COA) for CEP-28122 offers the following key information [1]:

Parameter Description / Value

Catalog Featured products

Purity >98%

CAS Number 1022958-60-6

Molecular Formula C₂₈H₃₅ClN₆O₃

Molecular Weight 539.07 g/mol

Recommended
Storage

2 years at -20°C in powder form; 2 weeks at 4°C in DMSO; 6 months at -80°C

in DMSO [1]

The supplier recommends preparing stock solutions in DMSO and storing them in tightly sealed vials, with

solutions stored at -20°C generally being usable for up to one month [1].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s549068?utm_src=pdf-body
https://www.smolecule.com/products/s549068?utm_src=pdf-interest
https://www.smolecule.com/products/s549068?utm_src=pdf-body
https://www.smolecule.com/products/s549068?utm_src=pdf-body
https://dcchemicals.com/coa/COA_DC8138.html
https://dcchemicals.com/coa/COA_DC8138.html
https://dcchemicals.com/coa/COA_DC8138.html
https://www.smolecule.com/products/s549068?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Potential Alternative Solvents to DMSO

While direct data for CEP-28122 is unavailable, recent research highlights two bio-friendly solvents that

show promise as alternatives to DMSO. The table below summarizes their key characteristics.

Solvent Name Key Characteristics & Advantages Reported Limitations & Considerations

| Zwitterionic Liquid (ZIL) | • Non-cell-permeable [2] • Lower cytotoxicity than DMSO in human cells

(e.g., fibroblasts) and zebrafish embryos [2] • Suitable for hydrophobic drugs and drugs like platinating

agents that lose efficacy in DMSO [2] • Can serve as a cryoprotectant [2] | • Highly viscous, making

precise volumetric measurement difficult; concentrations are often prepared by weight per volume (w/v)

instead of volume per volume (v/v) [2]. | | Cyrene | • Green solvent derived from biomass [3] • Effective for

dissolving compounds like Melatonin for antimicrobial tests [3] | • Can exhibit inherent antimicrobial

activity at high concentrations (e.g., 100% Cyrene is bactericidal) [3] • May require dilution to low

concentrations (e.g., 5%) to avoid interference with biological assays [3]. |

Proposed Experimental Workflow for Solvent
Evaluation

Given the lack of specific data, you will need to empirically determine the solubility of CEP-28122 in these

alternatives. The following workflow outlines a systematic approach.
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Start: Evaluate CEP-28122
Solubility in Alternatives

1. Prepare Stock Solutions
Test ZIL and Cyrene at various concentrations (w/v)

2. Conduct Visual Inspection
and Solubility Assay

3. Perform Biocompatibility Testing
Cell viability assays

4. Validate Functional Activity
Antitumor efficacy assay (e.g., ALK inhibition)

Are solubility and
biological performance

acceptable?

 No

Alternative Solvent Validated

 Yes

Click to download full resolution via product page
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Detailed Methodologies for Key Experiments

1. Preparation of Stock Solutions

Solvent Preparation: Prepare aqueous solutions of ZIL (e.g., 5%, 25%, 50% w/v) and Cyrene (e.g.,

5% v/v). Use pure, sterile water as a diluent [2] [3].
Solubility Test: Add an excess of CEP-28122 powder (e.g., 1-5 mg) to a microcentrifuge tube

containing 1 mL of the test solvent. Vortex vigorously for 1-2 minutes.
Incubation: Place the mixture on a rotator or shaker for 1-2 hours at room temperature to reach

equilibrium.

2. Visual Inspection and Solubility Assay

Visual Assessment: After incubation, visually inspect the solution against a dark background. A

clear, particle-free solution indicates good solubility.
Centrifugation: Centrifuge the sample at a high speed (e.g., 10,000-15,000 × g) for 10 minutes to

pellet any undissolved material.
Quantification: Carefully withdraw the supernatant and quantify the dissolved CEP-28122 using a

suitable method like HPLC-UV. Compare the peak area against a standard curve prepared in a
known solvent to determine the concentration (mg/mL).

3. Biocompatibility Testing

Cell Line Selection: Choose a relevant cell line for your research (e.g., a human cancer cell line).
Cell Viability Assay: Plate cells in a 96-well plate and allow them to adhere overnight. Treat the cells

with a concentration of CEP-28122 dissolved in the alternative solvent that is relevant to your planned
experiments. Include controls: cells treated with the same concentration of the alternative solvent

alone, and cells with DMSO alone.
Assessment: After 24-72 hours, assess cell viability using a standard assay like MTT or CellTiter-

Glo. The viability in the alternative solvent group should be comparable to or better than the DMSO
control group [2].

4. Validation of Functional Activity

Target Engagement Assay: Perform a key functional assay to ensure CEP-28122 dissolved in the
alternative solvent retains its bioactivity. Given that CEP-28122 is an ALK inhibitor, you could use:

An ALK kinase activity assay to measure the inhibition of phosphorylation.
A cell-based anti-proliferation assay on an ALK-dependent cancer cell line.

Compare the IC₅₀ values of CEP-28122 dissolved in the new solvent versus DMSO to confirm no loss
of potency [2].
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Frequently Asked Questions

Why can't I find solubility data for CEP-28122 in alternative solvents? CEP-28122 is a well-

defined chemical entity for research, but comprehensive solvent screening data is often not publicly

available. This type of data is typically generated in-house by researchers during formulation

development.

What is the biggest challenge when switching from DMSO to an alternative solvent like ZIL?

The high viscosity of ZIL is a primary practical challenge. It necessitates preparing solutions based on

weight per volume (w/v) rather than the more common volume per volume (v/v) for accuracy [2].

Furthermore, the potential for solvent-specific biological effects (like the antimicrobial activity of

Cyrene) must be thoroughly controlled for [3].

Are there any other techniques to improve solubility for in vitro studies? Yes, if alternative

solvents alone are insufficient, you can explore solid dispersion techniques. This involves dispersing

the drug in a solid polymer matrix (e.g., polyethylene glycol, polyvinylpyrrolidone) to dramatically

enhance its dissolution rate and apparent solubility [4].

I hope this structured technical guide provides a solid foundation for your work with CEP-28122. Should

you perform these experiments and obtain results, you will be generating valuable data for the scientific

community.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [CEP-28122 solubility issues DMSO alternative solvents].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b549068#cep-

28122-solubility-issues-dmso-alternative-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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